Cas no 526-65-8 ((1S,8S)-1-Pyrrolizidinecarboxylic acid)

(1S,8S)-1-Pyrrolizidinecarboxylic acid structure
526-65-8 structure
Product Name:(1S,8S)-1-Pyrrolizidinecarboxylic acid
CAS No:526-65-8
MF:C8H13NO2
MW:155.194322347641
CID:2069487
PubChem ID:12304357
Update Time:2025-04-21

(1S,8S)-1-Pyrrolizidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1S,8S)-1-Pyrrolizidinecarboxylic acid
    • (1S,7aS)-Hexahydro-1H-pyrrolizine-1-carboxylic acid
    • 39XGP84L6H
    • 740025-63-2
    • UNII-D5TGG52JEB
    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R,7aR)-rel-
    • Isoretronecanolic acid, (-)-
    • Isoretronecanolic acid, (+/-)-
    • Isoretronecan-9-oic acid
    • D5TGG52JEB
    • Isoretronecanolic acid
    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S,7aS)-
    • UNII-39XGP84L6H
    • 526-65-8
    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S-trans)-
    • Inchi: 1S/C8H13NO2/c10-8(11)6-3-5-9-4-1-2-7(6)9/h6-7H,1-5H2,(H,10,11)
    • InChI Key: BZYGCNOHXFJSTG-UHFFFAOYSA-N
    • SMILES: OC(C1C2N(CCC2)CC1)=O

Computed Properties

  • Exact Mass: 155.094628657Da
  • Monoisotopic Mass: 155.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd